5-methoxyquinolin-8-amine dihydrochloride
Overview
Description
5-Methoxyquinolin-8-amine is a substituted quinoline derivative . It can act as an easily removable directing group and also mediate C-H activation . These properties have been useful for synthesizing isomeric dibenzoxazepinones and complex pyrrolidinones from compounds containing 8-amino-5-methoxyquinoline moiety .
Synthesis Analysis
The synthesis of 8-quinolinamines bearing 5-alkoxy, 4-methyl, and 2-tert-butyl groups in the quinoline framework has been reported . They exhibited potent in vitro antimalarial activity . The synthesis involves intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines .Molecular Structure Analysis
The molecular formula of 5-methoxyquinolin-8-amine is C10H10N2O . Its molecular weight is 174.2 .Chemical Reactions Analysis
The Griess test, an analytical chemistry test, detects the presence of nitrite ion in solution . One of its most important uses is the determination of nitrite in drinking water . The Griess diazotization reaction, on which the Griess reagent relies, was first described in 1858 by Peter Griess .Physical And Chemical Properties Analysis
5-Methoxyquinolin-8-amine has a melting point of 90-95°C and a predicted boiling point of 355.7±27.0 °C . Its predicted density is 1.217±0.06 g/cm3 . It is stored under inert gas (nitrogen or Argon) at 2–8 °C .Mechanism of Action
The stimulation of H1-receptors in the inner ear causes a vasodilatory effect leading to increased permeability of blood vessels and a reduction in endolymphatic pressure . This action prevents the rupture of the labyrinth, which can contribute to the hearing loss associated with Ménière’s disease .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxyquinolin-8-amine dihydrochloride involves the reaction of 5-methoxy-8-nitroquinoline with tin and hydrochloric acid to form 5-methoxyquinolin-8-amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "5-methoxy-8-nitroquinoline", "tin", "hydrochloric acid" ], "Reaction": [ "5-methoxy-8-nitroquinoline is reacted with tin and hydrochloric acid to form 5-methoxyquinolin-8-amine.", "The amine is then reacted with hydrochloric acid to form the dihydrochloride salt." ] } | |
| 2694744-78-8 | |
Molecular Formula |
C10H12Cl2N2O |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
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